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Compound of Interest

Compound Name: T2AA

Cat. No.: B1139199

Essential Safety and Handling Guide for T2AA

For researchers, scientists, and drug development professionals working with T2AA, a small
molecule inhibitor of proliferating cell nuclear antigen (PCNA), adherence to strict safety
protocols is paramount to ensure personal safety and maintain a secure laboratory
environment. This guide provides essential, immediate safety and logistical information,
including operational and disposal plans for handling T2AA.

Chemical and Physical Properties

A summary of the key properties of T2AA is provided in the table below.

Property Value

(BS)-B-Amino-4-(4-hydroxyphenoxy)-3,5-

diiodobenzenepropanol

Chemical Name

Molecular Formula Ci5H1512NOs3

Molecular Weight 511.09 g/mol

Appearance Crystalline solid

Solubility Soluble in DMSO (up to 100 mM)
Storage Temperature Store at -20°C
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Personal Protective Equipment (PPE)

When handling T2AA, it is crucial to use appropriate personal protective equipment to prevent
exposure. The recommended PPE includes:

o Eye Protection: Wear chemical safety goggles or a face shield to protect against splashes.

e Hand Protection: Use chemically resistant gloves, such as nitrile or latex gloves. Always
inspect gloves for any tears or punctures before use.

o Skin and Body Protection: A laboratory coat or gown should be worn to protect the skin and
clothing. Ensure the lab coat is fully buttoned.

o Respiratory Protection: If working with the solid form of T2AA where dust may be generated,
or if working in a poorly ventilated area, a NIOSH-approved respirator is recommended.

Operational Plan for Handling T2AA

Adherence to the following procedural steps will ensure the safe handling of T2AA in a
laboratory setting.

e Preparation:

o

Before handling, ensure you have read and understood the Safety Data Sheet (SDS) for
T2AA.

o

Work in a well-ventilated area, preferably within a chemical fume hood.

Assemble all necessary equipment and reagents before starting the experiment.

[¢]

[¢]

Ensure an eyewash station and safety shower are readily accessible.
» Handling the Solid Compound:

o When weighing the solid T2AA, do so in a chemical fume hood to avoid inhalation of any
dust particles.

o Use a spatula to transfer the solid and avoid creating dust.
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o Close the container tightly after use to prevent contamination and exposure.

e Preparing Solutions:

o When dissolving T2AA in a solvent like DMSO, add the solvent to the solid slowly to avoid
splashing.

o If the solution needs to be sonicated or heated to aid dissolution, ensure the container is
properly sealed.

e Experimental Use:
o Handle all solutions containing T2AA with the same level of precaution as the solid form.
o Avoid direct contact with skin and eyes.
o Clearly label all containers with the name of the compound and its concentration.

Disposal Plan

Proper disposal of T2AA and any contaminated materials is critical to prevent environmental
contamination and ensure regulatory compliance.

e Chemical Waste:

o All unused T2AA and solutions containing T2AA should be disposed of as hazardous
chemical waste.

o Collect all waste in a clearly labeled, sealed, and appropriate waste container. Do not mix
with other waste streams unless compatible.

o Follow your institution's and local regulations for hazardous waste disposal.
o Contaminated Materials:

o Any materials that have come into contact with T2AA, such as pipette tips, gloves, and
empty containers, should be considered contaminated.

o Dispose of these materials in a designated hazardous waste container.
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o Empty containers should be triple-rinsed with an appropriate solvent, and the rinsate
collected as hazardous waste before the container is discarded.

o Spill Cleanup:

o

In the event of a spill, evacuate the area and ensure it is well-ventilated.

[e]

Wearing the appropriate PPE, absorb the spill with an inert material (e.g., vermiculite,
sand).

Collect the absorbed material into a sealed container for hazardous waste disposal.

[e]

o

Clean the spill area with a suitable solvent and then with soap and water.

Experimental Workflow for Safe Handling of T2AA
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Caption: Workflow for the safe handling of T2AA from preparation to disposal.
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 To cite this document: BenchChem. [Personal protective equipment for handling T2AA].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1139199#personal-protective-equipment-for-
handling-t2aa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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